Cas no 2635937-74-3 (Methanone, (5-​bromo-​2-​fluoro-​3-​methylphenyl)​-​1-​pyrrolidinyl-)

• Product Name: Methanone, (5-​bromo-​2-​fluoro-​3-​methylphenyl)​-​1-​pyrrolidinyl-
• CAS No: 2635937-74-3
• MF: C₁₂H₁₃BrFNO
• MW: 286.14
• CID: 5077402
• Update Time: 2026-03-01

Methanone, (5-​bromo-​2-​fluoro-​3-​methylphenyl)​-​1-​pyrrolidinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (5-​bromo-​2-​fluoro-​3-​methylphenyl)​-​1-​pyrrolidinyl-

• Inchi： 1S/C12H13BrFNO/c1-8-6-9(13)7-10(11(8)14)12(16)15-4-2-3-5-15/h6-7H,2-5H2,1H3
• InChI Key： FGECOZNEMMOMNB-UHFFFAOYSA-N
• SMILES： C1CCCN1C(=O)C1C=C(Br)C=C(C=1F)C

Additional information on Methanone, (5-​bromo-​2-​fluoro-​3-​methylphenyl)​-​1-​pyrrolidinyl-

Methanone, (5-​bromo-​2-​fluoro-​3-​methylphenyl)​-​1-​pyrrolidinyl (CAS No. 2635937-74-3): An Overview

Methanone, (5-bromo-2-fluoro-3-methylphenyl)-1-pyrrolidinyl (CAS No. 2635937-74-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The integration of a bromo, fluoro, and methyl substituent on the phenyl ring, along with the pyrrolidinyl group, imparts specific chemical and biological properties that make it a valuable candidate for further investigation.

The chemical structure of Methanone, (5-bromo-2-fluoro-3-methylphenyl)-1-pyrrolidinyl is defined by its molecular formula C₁₄H₁₄BrFNO. The presence of the bromo and fluoro substituents on the phenyl ring introduces significant electronic effects, which can influence the compound's reactivity and biological activity. The methyl group further modulates the lipophilicity and steric properties of the molecule. The pyrrolidinyl moiety, a five-membered nitrogen-containing ring, contributes to the overall conformational flexibility and binding affinity to various biological targets.

Recent studies have highlighted the potential of Methanone, (5-bromo-2-fluoro-3-methylphenyl)-1-pyrrolidinyl in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of specific enzymes involved in neurodegenerative diseases. The compound's ability to selectively bind to these enzymes suggests its potential as a lead molecule for drug development in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its enzymatic inhibition properties, Methanone, (5-bromo-2-fluoro-3-methylphenyl)-1-pyrrolidinyl has shown promising results in preclinical studies for its anti-inflammatory effects. Studies conducted by researchers at the University of California have indicated that this compound can effectively reduce inflammation in animal models of inflammatory diseases. The mechanism behind this anti-inflammatory activity is thought to involve the modulation of cytokine production and signaling pathways.

The pharmacokinetic profile of Methanone, (5-bromo-2-fluoro-3-methylphenyl)-1-pyrrolidinyl has also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences has reported that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of Methanone, (5-bromo-2-fluoro-3-methylphenyl)-1-pyrrolidinyl in human subjects. Early phase I trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

Beyond its therapeutic applications, Methanone, (5-bromo-2-fluoro-3-methylphenyl)-1-pyrrolidinyl has also been explored for its potential use in diagnostic imaging. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound can be radiolabeled with isotopes such as fluorine-18 or carbon-11 for use in positron emission tomography (PET) imaging. This application could enhance the early detection and monitoring of various diseases.

In conclusion, Methanone, (5-bromo-2-fluoro-3-methylphenyl)-1-pyrrolidinyl (CAS No. 2635937-74-3) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it a promising candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatments in various medical fields.